Cas no 1592996-39-8 (5-Amino-2-chloroquinazolin-4(1H)-one)

5-Amino-2-chloroquinazolin-4(1H)-one is a heterocyclic compound featuring a quinazolinone core with amino and chloro substituents at the 5- and 2-positions, respectively. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both amino and chloro groups allows for versatile functionalization, enabling the construction of more complex molecules. Its stability under standard conditions ensures reliable handling and storage. Researchers favor this compound for its potential in medicinal chemistry, where it serves as a precursor for biologically active derivatives, including kinase inhibitors and antimicrobial agents. Its well-defined properties support reproducible results in synthetic applications.
5-Amino-2-chloroquinazolin-4(1H)-one structure
1592996-39-8 structure
Product Name:5-Amino-2-chloroquinazolin-4(1H)-one
CAS No:1592996-39-8
MF:C8H6ClN3O
MW:195.605740070343
CID:4702213
Update Time:2025-10-22

5-Amino-2-chloroquinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone, 5-amino-2-chloro-
    • 5-Amino-2-chloroquinazolin-4(1H)-one
    • Inchi: 1S/C8H6ClN3O/c9-8-11-5-3-1-2-4(10)6(5)7(13)12-8/h1-3H,10H2,(H,11,12,13)
    • InChI Key: HRCOTVYHYCRXHQ-UHFFFAOYSA-N
    • SMILES: N1C2=C(C(N)=CC=C2)C(=O)NC=1Cl

5-Amino-2-chloroquinazolin-4(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A617625-100mg
5-Amino-2-chloroquinazolin-4(1H)-one
1592996-39-8
100mg
$ 98.00 2023-04-19
TRC
A617625-500mg
5-Amino-2-chloroquinazolin-4(1H)-one
1592996-39-8
500mg
$ 414.00 2023-04-19
TRC
A617625-1g
5-Amino-2-chloroquinazolin-4(1H)-one
1592996-39-8
1g
$ 600.00 2022-06-08
TRC
A617625-5g
5-Amino-2-chloroquinazolin-4(1H)-one
1592996-39-8
5g
$ 3152.00 2023-04-19
TRC
A617625-1000mg
5-Amino-2-chloroquinazolin-4(1H)-one
1592996-39-8
1g
$ 724.00 2023-04-19

5-Amino-2-chloroquinazolin-4(1H)-one Related Literature

Additional information on 5-Amino-2-chloroquinazolin-4(1H)-one

Research Brief on 5-Amino-2-chloroquinazolin-4(1H)-one (CAS: 1592996-39-8): Recent Advances and Applications

5-Amino-2-chloroquinazolin-4(1H)-one (CAS: 1592996-39-8) is a quinazoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in oncology and infectious diseases. This research brief consolidates the latest findings on this compound, focusing on its synthesis, mechanistic insights, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-Amino-2-chloroquinazolin-4(1H)-one as a precursor in the development of kinase inhibitors. The study demonstrated that modifications at the 4(1H)-one position significantly enhanced the compound's binding affinity to epidermal growth factor receptor (EGFR) mutants, which are implicated in non-small cell lung cancer (NSCLC). The research team employed molecular docking and in vitro assays to validate the compound's efficacy, reporting an IC50 value of 0.8 µM against EGFR L858R/T790M mutants.

In addition to its oncological applications, 5-Amino-2-chloroquinazolin-4(1H)-one has shown promise in antimicrobial research. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into hybrid molecules targeting bacterial DNA gyrase. The study revealed that chloroquinazoline derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. This finding underscores the compound's potential in addressing antibiotic resistance.

From a synthetic chemistry perspective, advancements in green chemistry protocols have optimized the production of 5-Amino-2-chloroquinazolin-4(1H)-one. A recent ACS Sustainable Chemistry & Engineering paper (2024) described a microwave-assisted one-pot synthesis with an 87% yield, reducing hazardous waste generation by 40% compared to traditional methods. This innovation aligns with the pharmaceutical industry's push toward sustainable manufacturing practices.

Ongoing clinical trials (Phase I/II) are evaluating quinazoline-based therapeutics derived from this scaffold, with preliminary data suggesting favorable pharmacokinetic profiles. However, challenges remain in improving blood-brain barrier penetration for CNS applications. Future research directions include structure-activity relationship (SAR) studies to further refine selectivity and mitigate off-target effects.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk